Cas no 62306-06-3 (Benzamide, 4-(ethylamino)-3-nitro-)

Benzamide, 4-(ethylamino)-3-nitro- structure
62306-06-3 structure
Product Name:Benzamide, 4-(ethylamino)-3-nitro-
CAS No:62306-06-3
MF:C9H11N3O3
MW:209.201941728592
CID:450010
PubChem ID:3708922
Update Time:2025-04-19

Benzamide, 4-(ethylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(ethylamino)-3-nitro-
    • 4-(ethylamino)-3-nitrobenzamide
    • JJDONAVASZMYRM-UHFFFAOYSA-N
    • DTXSID90395336
    • 62306-06-3
    • AKOS008922737
    • 3-nitro-4-(N-ethylamino)-benzamide
    • 4-ETHYLAMINO-3-NITROBENZAMIDE
    • SCHEMBL5674224
    • Inchi: 1S/C9H11N3O3/c1-2-11-7-4-3-6(9(10)13)5-8(7)12(14)15/h3-5,11H,2H2,1H3,(H2,10,13)
    • InChI Key: JJDONAVASZMYRM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(N)=O)C=CC=1NCC)=O

Computed Properties

  • Exact Mass: 209.08013
  • Monoisotopic Mass: 209.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26

Benzamide, 4-(ethylamino)-3-nitro- Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd